Cas no 192457-33-3 (3-{(2E)-3-Phenylprop-2-enyloxy}benzaldehyde)

• Product Name: 3-{(2E)-3-Phenylprop-2-enyloxy}benzaldehyde
• CAS No: 192457-33-3
• MF: C₁₆H₁₄O₂
• MW: 238.28116
• CID: 4668103
• Update Time: 2025-06-09

3-{(2E)-3-Phenylprop-2-enyloxy}benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-[(E)-3-phenylprop-2-enoxy]benzaldehyde
• 3-{[(2E)-3-PHENYLPROP-2-ENYL]OXY}BENZALDEHYDE
• 4030960
• IVK
• 3-{(2E)-3-Phenylprop-2-enyloxy}benzaldehyde

3-{(2E)-3-Phenylprop-2-enyloxy}benzaldehyde Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 3-{(2E)-3-Phenylprop-2-enyloxy}benzaldehyde

Introduction to 3-{(2E)-3-Phenylprop-2-enyloxy}benzaldehyde (CAS No. 192457-33-3) and Its Emerging Applications in Chemical Biology

3-{(2E)-3-Phenylprop-2-enyloxy}benzaldehyde, identified by the chemical formula CAS No. 192457-33-3, is a structurally intriguing compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This aromatic aldehyde derivative features a phenyl ring linked to a benzaldehyde moiety, further modified by an ethoxy group attached to an allyl chain. Such a molecular architecture not only imparts unique electronic and steric properties but also opens up diverse possibilities for its utility in synthetic chemistry, drug discovery, and biomolecular interactions.

The compound’s (2E)-configuration of the allyl group suggests a specific spatial arrangement of its substituents, which can influence its reactivity and binding affinity with biological targets. The presence of both electron-donating (phenyl) and withdrawing (aldehyde) groups enhances its versatility as a synthetic intermediate. Recent studies have highlighted the potential of such aldehyde-containing compounds in the development of bioactive molecules, particularly in the context of enzymatic inhibition and ligand-based drug design.

In the realm of medicinal chemistry, the benzaldehyde scaffold is well-documented for its role as a key pharmacophore in numerous therapeutic agents. For instance, derivatives of benzaldehyde have been explored for their antimicrobial, anti-inflammatory, and neuroprotective properties. The introduction of an allyloxy group in 3-{(2E)-3-Phenylprop-2-enyloxy}benzaldehyde introduces additional reactivity, enabling post-synthetic modifications such as cross-coupling reactions (e.g., Suzuki-Miyaura or Stille couplings) to append other functional groups or biomolecules. This adaptability makes it a valuable building block for constructing complex libraries of compounds for high-throughput screening.

Recent advancements in computational chemistry have facilitated the rational design of molecules like this one by predicting their binding modes to protein targets. Molecular docking studies indicate that the phenyl ring and aldehyde group can interact favorably with hydrophobic pockets or polar residues in enzymes or receptors, while the allyl ether linkage may serve as a hinge region for conformational flexibility. Such insights are crucial for optimizing lead compounds in drug discovery pipelines.

The compound’s potential extends beyond small-molecule drug development into the realm of bioconjugation chemistry. The aldehyde functionality allows for facile attachment to biomolecules such as peptides, proteins, or nucleic acids via Schiff base formation or condensation reactions with hydrazines or hydroxylamine derivatives. This capability is particularly relevant for developing probes in fluorescence microscopy, affinity chromatography, or targeted drug delivery systems where precise molecular labeling is essential.

Emerging research also explores the use of this compound as a precursor in the synthesis of heterocyclic derivatives, which are known to exhibit enhanced biological activity. For example, functionalization at the allyl position followed by cyclization could yield nitrogen-containing heterocycles such as furans or pyridines, which are prevalent motifs in bioactive natural products and synthetic drugs. Such transformations align with current trends toward sustainable and atom-economical synthetic routes.

The spectroscopic and thermal properties of 3-{(2E)-3-Phenylprop-2-enyloxy}benzaldehyde have been systematically characterized using techniques such as nuclear magnetic resonance (NMR), infrared spectroscopy (IR), and mass spectrometry (MS). These data not only confirm its structural integrity but also provide insights into its conformational preferences and intermolecular interactions. Additionally, differential scanning calorimetry (DSC) and X-ray crystallography (when applicable) have been employed to assess its physical stability and crystallinity, which are critical factors for formulation development.

In conclusion, 3-{(2E)-3-Phenylprop-2-enyloxy}benzaldehyde (CAS No. 192457-33-3) represents a promising candidate for further exploration in chemical biology and pharmaceutical applications. Its unique structural features—combining an aromatic aldehyde with an allyl ether—offer multiple avenues for functionalization and interaction with biological systems. As research continues to uncover new methodologies for molecular manipulation and target engagement, this compound is poised to play a significant role in the next generation of therapeutic agents and biochemical tools.